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Compound of Interest

Compound Name: 1-Chlorobutan-2-ol

Cat. No.: B167632 Get Quote

Physical Properties of 1-Chlorobutan-2-ol: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical properties of 1-chlorobutan-
2-ol, with a specific focus on its boiling point and density. While experimentally determined

values for these properties are not readily available in publicly accessible databases, this

document outlines the standard methodologies for their determination, providing a framework

for laboratory investigation.

Summary of Physical Properties
A precise, experimentally verified boiling point and density for 1-chlorobutan-2-ol are not cited

in major chemical databases. However, its fundamental properties have been calculated and

are presented below.
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Property Value Source

Molecular Formula C₄H₉ClO PubChem[1][2]

Molecular Weight 108.57 g/mol PubChem[1][2][3]

IUPAC Name 1-chlorobutan-2-ol PubChem[1][2]

Boiling Point Data not available

Density Data not available

Experimental Protocols
The following sections detail the standard laboratory procedures for the determination of the

boiling point and density of a liquid organic compound such as 1-chlorobutan-2-ol.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure compound, the boiling point is a characteristic physical constant.

Methodology: Distillation Method

Apparatus Setup: A simple distillation apparatus is assembled. This includes a round-bottom

flask, a distillation head with a port for a thermometer, a condenser, and a receiving flask.

The thermometer bulb should be positioned so that its top is level with the bottom of the

side-arm of the distillation head.

Sample Preparation: The round-bottom flask is charged with a sample of 1-chlorobutan-2-ol
and a few boiling chips to ensure smooth boiling.

Heating: The flask is gently heated using a heating mantle.

Data Collection: As the liquid heats, the temperature will rise. The temperature reading is

recorded when the vapor condensation ring passes the thermometer bulb and a steady

temperature is maintained while the liquid is distilling. This steady temperature is the boiling

point.
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Pressure Correction: The atmospheric pressure at the time of the experiment should be

recorded. If the atmospheric pressure deviates significantly from standard pressure (760

mmHg), a correction may need to be applied to the observed boiling point.

Determination of Density
Density is the mass of a substance per unit volume. It is an intrinsic property that can aid in the

identification and purity assessment of a compound.

Methodology: Pycnometer Method

Apparatus Preparation: A clean, dry pycnometer (a small glass flask with a precisely fitted

ground glass stopper with a capillary tube through it) is weighed accurately on an analytical

balance.

Sample Filling: The pycnometer is filled with 1-chlorobutan-2-ol. Care is taken to ensure no

air bubbles are trapped inside. The stopper is inserted, and any excess liquid that emerges

from the capillary is carefully wiped off the exterior of the pycnometer.

Weighing: The filled pycnometer is weighed again to determine the mass of the 1-
chlorobutan-2-ol.

Volume Determination: The pycnometer is emptied, cleaned, and filled with a reference liquid

of known density, typically distilled water, at a specific temperature. The mass of the water is

determined by weighing. The precise volume of the pycnometer can then be calculated using

the known density of water at that temperature.

Calculation: The density of 1-chlorobutan-2-ol is calculated by dividing the mass of the

sample by the determined volume of the pycnometer.

Logical Relationships of Physical Properties
The following diagram illustrates the relationship between the chemical substance and the

determination of its physical properties through experimental procedures.
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Logical Flow for Physical Property Determination
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Caption: Workflow for determining and presenting physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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